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Compound of Interest

Compound Name: C20H18FN302S2
Cat. No.: B12138372
Get Quote

Executive Summary & Compound Identification

C20H18FN302S2 is a molecular formula shared by several bioactive research compounds
used in High-Throughput Screening (HTS) and lead optimization. The most prominent
structural isomer associated with this formula is N-benzyl-2-[2-({[(4-
fluorophenyl)carbamoyllmethyl}sulfanyl)-1,3-thiazol-4-ylJacetamide (CAS 941874-15-3) ,
though thienopyrimidine derivatives also exist with this composition.[1]

As a research-grade small molecule, it typically exhibits lipophilic characteristics and potential
sensitivity to oxidation due to thioether linkages.[1] This guide defines the Standard Operating
Procedure (SOP) for maintaining the chemical integrity and biological activity of this compound
during storage and experimental use.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Specification Notes

Formula C20H18FN302S2

Molecular Weight 415.51 g/mol

CAS Number 941874-15-3 (Representative) Verlty specific isomer with

supplier CoA.[1]

Physical State

Solid Powder

Typically off-white to pale
yellow.[1]

Solubility

DMSO (>10 mg/mL), DMF

Insoluble in water.[1]

LogP (Predicted)

~3.5-45

Highly lipophilic; requires

organic co-solvent.[1]

Reactive Moieties

Thioether, Amide, Thiazole

Sensitive to strong oxidizers

and hydrolysis at extreme pH.

[1]

Storage Protocols (Solid State)

To prevent degradation via hydrolysis or oxidation, strict environmental control is required.[1]

Long-Term Storage (>1 Month)

o Temperature: Store at -20°C (optimal) or -80°C.

o Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.[1]

o Container: Amber glass vials with PTFE-lined screw caps to prevent moisture ingress and

light exposure.[1]

o Desiccation: Store vials inside a secondary container (e.g., a sealed box) containing active

desiccant (silica gel or Drierite).[1]

Short-Term Storage (<1 Month)

o Temperature: +4°C (Refrigerator).
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+ Condition: Keep the vial tightly sealed. Do not open until the vial has equilibrated to room
temperature to prevent water condensation on the hygroscopic solid.

Visual Storage Decision Tree

Compound Receipt

(Solid Powder)

Intended Usage Period?

< 4 Weeks > 4 Weeks

Store at +4°C Store at -20°C or -80°C
Desiccated Box Amber Vial + Argon Overlay

CRITICAL: Equilibrate to RT
(30 mins) before opening

Click to download full resolution via product page
Figure 1: Decision logic for storage conditions based on experimental timeline.

Solubilization & Stock Preparation

C20H18FN302S2 is hydrophobic.[1] Direct dissolution in aqueous buffers (PBS, media) will
result in precipitation.[1] Dimethyl Sulfoxide (DMSOQ) is the preferred solvent.[1]

Preparation of 10 mM Stock Solution

Reagents:

e Compound C20H18FN302S2 (MW: 415.51 g/mol )[1][2]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12138372/docs?utm_src=pdf-body-img#application-note-protocol-handling-storage-and-solubilization-of-c20h18fn3o2s2
https://www.benchchem.com/product/b12138372/docs?utm_src=pdf-body#application-note-protocol-handling-storage-and-solubilization-of-c20h18fn3o2s2
https://www.specs.net/index.php?page=search_show_structure&structureId=AO-022/41190100&guest=Y&message=GUEST%20user%20view...
https://www.specs.net/index.php?page=search_show_structure&structureId=AO-022/41190100&guest=Y&message=GUEST%20user%20view...
https://www.specs.net/index.php?page=search_show_structure&structureId=AO-022/41190100&guest=Y&message=GUEST%20user%20view...
https://www.benchchem.com/product/b12138372/docs?utm_src=pdf-body#application-note-protocol-handling-storage-and-solubilization-of-c20h18fn3o2s2
https://www.specs.net/index.php?page=search_show_structure&structureId=AO-022/41190100&guest=Y&message=GUEST%20user%20view...
https://vitasmlab.biz/finded-stk/?stk=STK997120&stkok=1&amt=0&type=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12138372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Anhydrous DMSO (Sigma-Aldrich or equivalent, 299.9%)[1]

Protocol:

Calculate: To prepare 1 mL of 10 mM stock:
[1]
o Weigh: Accurately weigh ~4.2 mg of powder into a sterile amber microcentrifuge tube.
o Dissolve: Add the calculated volume of DMSO to achieve exactly 10 mM.
o Example: If you weighed 4.30 mg, add
DMSO.[1]

» Mix: Vortex vigorously for 30—-60 seconds. If particulates persist, sonicate in a water bath at
room temperature for 5 minutes.[1]

» Aliquot: Dispense into single-use aliquots (e.g., 50 uL) to avoid freeze-thaw cycles.

o Store: Store aliquots at -20°C or -80°C. Stable for 6 months.

Dilution for Biological Assays

When dosing cells, the final DMSO concentration must remain <0.5% (v/v) to avoid solvent
toxicity.[1]

Serial Dilution Workflow:

 Intermediate Dilution: Dilute the 10 mM DMSO stock 1:100 into culture medium (or buffer) to
create a 100 uM Working Solution (1% DMSO).

o Note: A white precipitate may form.[1] If so, dilute into an intermediate solvent like Ethanol
or PEG-400 first, or perform the dilution step-wise.[1]

o Final Dosing: Dilute the Working Solution 1:10 into the assay well to achieve 10 uM (0.1%
DMSO final).
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Handling & Safety Guidelines

As a research chemical with uncharacterized toxicology, C20H18FN302S2 must be treated as
a potential health hazard.[1]

Personal Protective Equipment (PPE)

o Respiratory: N95 mask or work within a certified chemical fume hood (Class Il Type A2).[1]

o Skin: Nitrile gloves (double-gloving recommended for DMSO solutions, as DMSO permeates
skin and carries the compound with it).[1]

o Eyes: Chemical splash goggles.[1]

Spillage & Disposal

e Solid Spills: Sweep up with a damp tissue to avoid dust generation.[1] Clean area with 70%
Ethanol.[1]

e Liquid Spills: Absorb with inert material (vermiculite/sand).[1]

» Disposal: Incineration via a licensed chemical waste contractor.[1] Do not dispose of down
the drain.

Quality Control & Validation

To ensure experimental reproducibility, verify the compound's integrity before critical assays.[1]

» Visual Inspection: Stock solution should be clear and colorless/yellow.[1] Any turbidity
indicates precipitation.[1]

e LC-MS Verification:
o Column: C18 Reverse Phase.[1]
o Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).[1]

o Expected Mass:
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1]

« Solubility Check: Centrifuge the thawed stock at 13,000 x g for 5 mins. If a pellet forms, the
compound has crashed out; re-sonicate or prepare fresh stock.[1]

Troubleshooting Solubilization

. Use Intermediate Step
Yes ,, |EREcececcieentatey (100% DMSO -> 10% DMSO -> Buffer)
Precipitate in [ —,
Aqueous Buffer? Is Conc > Solubility Limit? No
Add Co-solvent
0,
CheekBYED (e.g., 5% Tween-80 or PEG-400)

Click to download full resolution via product page
Figure 2: Troubleshooting logic for precipitation issues during assay preparation.

References

¢ PubChem. (n.d.).[1] Compound Summary: C20H18FN302S2.[1][3][4][5][6] National Library
of Medicine.[1] Retrieved October 26, 2023, from [Link][1]

¢ Vitas-M Laboratory. (n.d.).[1] Stock ID STK997120.[1][2] Retrieved October 26, 2023, from
[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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storage-and-solubilization-of-c20h18fn302s2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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